Cas no 1807200-85-6 (3-Chloro-4-iodo-2-nitrotoluene)

• Product Name: 3-Chloro-4-iodo-2-nitrotoluene
• CAS No: 1807200-85-6
• MF: C₇H₅ClINO₂
• MW: 297.477573156357
• CID: 5003112
• Update Time: 2025-05-24

3-Chloro-4-iodo-2-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-iodo-2-nitrotoluene

• Inchi： 1S/C7H5ClINO2/c1-4-2-3-5(9)6(8)7(4)10(11)12/h2-3H,1H3
• InChI Key： FOTFUKUWOVWXJJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(C)=C(C=1Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8

Additional information on 3-Chloro-4-iodo-2-nitrotoluene

3-Chloro-4-Iodo-2-Nitrotoluene (CAS No. 1807200-85-6)

The compound 3-Chloro-4-Iodo-2-Nitrotoluene (CAS No. 1807200-85-6) is a highly specialized aromatic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a toluene derivative substituted with chlorine, iodine, and nitro groups at specific positions. The long-tail keywords such as "3-chloro-4-iodo-2-nitrotoluene synthesis," "properties of 3-chloro-4-iodo-2-nitrotoluene," and "applications of 3-chloro-4-iodo-2-nitrotoluene" are pivotal in understanding its role in modern chemical research.

Recent studies have highlighted the importance of 3-Chloro-4-Iodo-2-Nitrotoluene in the development of advanced materials and pharmaceuticals. The compound's structure allows for precise control over electronic properties, making it a valuable precursor in the synthesis of complex molecules. Researchers have explored its use in creating novel materials with tailored electronic and optical properties, which could revolutionize industries such as electronics and optoelectronics.

The synthesis of 3-Chloro-4-Iodo-2-Nitrotoluene involves a series of carefully controlled reactions, including nitration, chlorination, and iodination steps. These processes require meticulous optimization to ensure high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, reducing production costs and environmental impact.

One of the most promising applications of 3-Chloro-4-Iodo-2-Nitrotoluene is in the field of drug discovery. Its unique electronic properties make it an ideal candidate for designing bioactive molecules with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, opening new avenues for drug development.

In addition to its role in pharmaceuticals, 3-Chloro-Iodo-Nitro-Toluene has found applications in materials science, particularly in the development of advanced polymers and composites. Its ability to undergo various polymerization reactions under controlled conditions has made it a valuable building block for creating high-performance materials with enhanced mechanical and thermal stability.

From an environmental perspective, the compound's stability and biodegradation properties are critical considerations. Research has shown that 3-Chloro-Iodo-Nitro-Toluene exhibits moderate biodegradability under specific conditions, which is essential for its safe handling and disposal in industrial settings.

In conclusion, 3-Chloro-Iodo-Nitro-Toluene (CAS No. 1807200-85) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations within the chemical sciences.